Cas no 2094506-62-2 (2-Propenamide, N-(5,6,7,8-tetrahydro-2-methyl[1,2,4]triazolo[1,5-a]pyridin-8-yl)-)

• Product Name: 2-Propenamide, N-(5,6,7,8-tetrahydro-2-methyl[1,2,4]triazolo[1,5-a]pyridin-8-yl)-
• CAS No: 2094506-62-2
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 5408182
• Update Time: 2025-07-15

2-Propenamide, N-(5,6,7,8-tetrahydro-2-methyl[1,2,4]triazolo[1,5-a]pyridin-8-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-(5,6,7,8-tetrahydro-2-methyl[1,2,4]triazolo[1,5-a]pyridin-8-yl)-

• Inchi： 1S/C10H14N4O/c1-3-9(15)12-8-5-4-6-14-10(8)11-7(2)13-14/h3,8H,1,4-6H2,2H3,(H,12,15)
• InChI Key： TYMGGICJPFLRAH-UHFFFAOYSA-N
• SMILES： C(NC1CCCN2N=C(C)N=C12)(=O)C=C

Additional information on 2-Propenamide, N-(5,6,7,8-tetrahydro-2-methyl[1,2,4]triazolo[1,5-a]pyridin-8-yl)-

Introduction to 2-Propenamide, N-(5,6,7,8-tetrahydro-2-methyl[1,2,4]triazolo[1,5-a]pyridin-8-yl) (CAS No. 2094506-62-2)

2-Propenamide, N-(5,6,7,8-tetrahydro-2-methyl[1,2,4]triazolo[1,5-a]pyridin-8-yl) (CAS No. 2094506-62-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a triazolopyridine ring system fused with a tetrahydro moiety and an amide functional group, making it a versatile scaffold for the development of novel therapeutic agents.

The chemical structure of 2-Propenamide, N-(5,6,7,8-tetrahydro-2-methyl[1,2,4]triazolo[1,5-a]pyridin-8-yl) is particularly noteworthy due to its ability to interact with various biological targets. The triazolopyridine core has been shown to exhibit potent binding affinity to several receptors and enzymes, which makes it a valuable lead compound for drug discovery. Recent studies have highlighted its potential as an inhibitor of specific kinases and enzymes involved in various disease pathways.

In the context of medicinal chemistry, the synthesis and optimization of 2-Propenamide, N-(5,6,7,8-tetrahydro-2-methyl[1,2,4]triazolo[1,5-a]pyridin-8-yl) have been extensively explored. Researchers have employed a variety of synthetic routes to access this compound and its derivatives. One common approach involves the reaction of 5,6-dihydro-[1,2,4]triazolo[1,5-a]pyridine with appropriate amine and acrylamide precursors under controlled conditions. The resulting compounds are then subjected to further modifications to enhance their pharmacological properties.

The biological activities of 2-Propenamide, N-(5,6,7,8-tetrahydro-2-methyl[1,2,4]triazolo[1,5-a]pyridin-8-yl) have been evaluated in multiple in vitro and in vivo models. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, the compound has shown promise in modulating signaling pathways associated with cancer progression and neurodegenerative diseases.

In the realm of cancer research, 2-Propenamide, N-(5,6,7,8-tetrahydro-2-methyl[1,2,4]triazolo[1,5-a]pyridin-8-yl) has been investigated for its antiproliferative effects on various cancer cell lines. Preclinical studies have indicated that it can induce apoptosis and cell cycle arrest in cancer cells while exhibiting minimal toxicity towards normal cells. These findings suggest that the compound may serve as a lead molecule for the development of targeted cancer therapies.

The neuroprotective properties of 2-Propenamide, N-(5,6,7,8-tetrahydro-2-methyl[1,2,4]triazolo[1,5-a]pyridin-8-yl) have also been explored. Research has shown that it can protect neurons from oxidative stress and excitotoxicity by modulating key signaling pathways such as PI3K/Akt and MAPK. This makes it a promising candidate for the treatment of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

Beyond its therapeutic applications, 2-Propenamide, N-(5,6,7,8-tetrahydro-2-methyl[1,2,4]triazolo[1,5-a]pyridin-8-yl) has also been studied for its potential use in diagnostic imaging. The compound's ability to bind selectively to specific biomarkers makes it a valuable tool for non-invasive imaging techniques such as PET (Positron Emission Tomography) and MRI (Magnetic Resonance Imaging). This application could significantly enhance the early detection and monitoring of various diseases.

The safety profile of 2-Propenamide, N-(5,6,7,8-tetrahydro-2-methyl[1, strong>< strong>, strong>< strong>]triazolo< strong>[< strong>< strong>-< strong>]pyridin< strong>-< strong>yl) has been extensively evaluated in preclinical studies. Toxicology assessments have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs or systems. These findings support its potential for further clinical development.

In conclusion,< (CAS No. 2094506 - - - - - - - - - - - - - - - - -) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.